Cas no 1189944-28-2 (1-(4-ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea)

1-(4-Ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea is a synthetic urea derivative featuring a quinoline core substituted with a morpholine ring and a p-tolyl group. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of kinase inhibitors due to its structural resemblance to known bioactive quinoline scaffolds. The ethoxyphenyl and morpholine moieties enhance solubility and bioavailability, while the urea linkage provides hydrogen-bonding capacity, which may improve target binding affinity. Its well-defined chemical structure allows for precise modifications, making it a valuable candidate for medicinal chemistry applications. The compound is typically characterized by HPLC and NMR to ensure high purity and consistency.
1-(4-ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea structure
1189944-28-2 structure
Product Name:1-(4-ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea
CAS No:1189944-28-2
MF:C29H30N4O3
MW:482.573506832123
CID:5392572
Update Time:2025-11-05

1-(4-ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-(4-ethoxyphenyl)-3-[2-(4-methylphenyl)-4-morpholin-4-ylquinolin-6-yl]urea
    • 1-(4-ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea
    • Inchi: 1S/C29H30N4O3/c1-3-36-24-11-8-22(9-12-24)30-29(34)31-23-10-13-26-25(18-23)28(33-14-16-35-17-15-33)19-27(32-26)21-6-4-20(2)5-7-21/h4-13,18-19H,3,14-17H2,1-2H3,(H2,30,31,34)
    • InChI Key: XOUNYZXKAIIUGE-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C(OCC)C=C1)C(NC1C=CC2C(C=1)=C(N1CCOCC1)C=C(C1=CC=C(C)C=C1)N=2)=O

1-(4-ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea Pricemore >>

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Additional information on 1-(4-ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea

1-(4-Ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea: A Comprehensive Overview

The compound CAS No. 1189944-28-2, known as 1-(4-ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials research.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry, particularly their role as scaffolds for designing bioactive molecules. The presence of a morpholin-4-yl group in this compound adds to its versatility, as morpholine is known for its ability to enhance drug solubility and bioavailability. Additionally, the inclusion of a 4-methylphenyl substituent contributes to the molecule's stability and potential pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound meets rigorous quality standards for both academic and industrial applications. The use of advanced analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, has been instrumental in confirming the compound's structure and purity.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways suggests its utility in the development of treatments for chronic diseases such as cancer and neurodegenerative disorders.

The integration of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed favorable binding affinities with several therapeutic targets, providing insights into its mechanism of action. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of complex molecules like 1-(4-ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea.

From a materials science perspective, this compound exhibits interesting physical properties that make it a candidate for applications in organic electronics. Its extended conjugated system and ability to form stable crystalline structures suggest potential uses in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Ongoing research is focused on optimizing its electronic properties through subtle structural modifications.

In conclusion, the compound CAS No. 1189944-28-2, or 1-(4-ethoxyphenyl)-3-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]urea, represents a fascinating intersection of chemistry, biology, and materials science. With continued research and development, this molecule holds the potential to make significant contributions to both therapeutic innovation and advanced material design.

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